Cas no 118236-14-9 (5H-Oxazolo[3,2-a]thieno[2,3-d]pyrimidin-5-one,2,3-dihydro-)

• Product Name: 5H-Oxazolo[3,2-a]thieno[2,3-d]pyrimidin-5-one,2,3-dihydro-
• CAS No: 118236-14-9
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 156131
• PubChem ID: 195251
• Update Time: 2025-04-19

5H-Oxazolo[3,2-a]thieno[2,3-d]pyrimidin-5-one,2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Oxazolo[3,2-a]thieno[2,3-d]pyrimidin-5-one,2,3-dihydro-
• 2,3-Dihydro-5H-oxazolothienopyrimidin-5-one
• 2,3-dihydro-5H-[1,3]oxazolo[3,2-a]thieno[2,3-d]pyrimidin-5-one
• d-5H-Otpo
• DTXSID70152045
• SCHEMBL17474508
• 118236-14-9
• 10-oxa-6-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one

• Inchi： 1S/C8H6N2O2S/c11-7-5-1-4-13-6(5)9-8-10(7)2-3-12-8/h1,4H,2-3H2
• InChI Key： KWRTWDCETIZWCH-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1N=C1N(C2=O)CCO1

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.77
• Boiling Point: 346.7°Cat760mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.846
• PSA: 41.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines